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Compound of Interest

Compound Name: Astragalin

Cat. No.: B1665802 Get Quote

Introduction

Astragalin (Kaempferol-3-O-glucoside) is a flavonoid found in various medicinal plants and

has demonstrated a range of pharmacological activities. To support pharmacokinetic and

toxicokinetic studies in drug development, a sensitive and reliable method for the quantification

of astragalin in biological matrices is essential. This application note details a robust HPLC-

MS/MS method for the determination of astragalin in plasma.

Method Summary

A sensitive and selective high-performance liquid chromatography-tandem mass spectrometry

(HPLC-MS/MS) method was developed and validated for the quantification of astragalin in

plasma. The method involves a simple protein precipitation for sample preparation, followed by

chromatographic separation on a C18 column and detection using a triple quadrupole mass

spectrometer in Multiple Reaction Monitoring (MRM) mode. Quercetin is utilized as an internal

standard (IS) to ensure accuracy and precision. The method is demonstrated to be suitable for

pharmacokinetic studies.[1][2]

Chromatographic and Mass Spectrometric
Conditions
The following tables summarize the optimized parameters for the HPLC-MS/MS analysis of

astragalin.
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Table 1: HPLC Parameters

Parameter Value

Column ZORBAX SB-C18[1][2]

Mobile Phase
Methanol:Water (80:20, v/v) with 10 mmol/L

Ammonium Acetate and 0.15% Formic Acid[1]

Flow Rate 0.3 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

Table 2: Mass Spectrometry Parameters

Parameter Value

Ionization Mode
Electrospray Ionization (ESI), Positive or

Negative

Scan Type Multiple Reaction Monitoring (MRM)

MRM Transition (Astragalin) m/z 449.1 → 287.1

MRM Transition (IS - Quercetin) m/z 301.1 → 151.1

Drying Gas Temperature 350 °C

Nebulizer Pressure 35 psig

Capillary Voltage 3500 V

Method Validation Summary
The method was validated according to regulatory guidelines, and the key results are

summarized below.

Table 3: Method Validation Parameters
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Parameter Result

Linearity Range 1.00 - 1000 ng/mL

Correlation Coefficient (r²) > 0.99

Lower Limit of Quantification (LLOQ) 1.00 ng/mL

Intra-day Precision (RSD%) < 11.9%

Inter-day Precision (RSD%) < 11.9%

Accuracy (RE%) Within ±15%

Extraction Recovery > 87%

Matrix Effect No significant matrix effect observed

Experimental Protocols
1. Standard and Quality Control (QC) Sample Preparation

Stock Solutions: Prepare stock solutions of astragalin and quercetin (Internal Standard) in

methanol at a concentration of 1 mg/mL.

Working Standard Solutions: Serially dilute the astragalin stock solution with methanol to

prepare working standard solutions for the calibration curve (e.g., 10, 20, 50, 100, 200, 500,

1000, and 2000 ng/mL).

QC Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 2, 200,

and 800 ng/mL) from a separate stock solution.

Internal Standard Working Solution: Dilute the quercetin stock solution with methanol to a

final concentration of 100 ng/mL.

2. Plasma Sample Preparation (Protein Precipitation)

Aliquot 100 µL of plasma sample (blank, standard, or QC) into a 1.5 mL microcentrifuge

tube.
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Add 20 µL of the internal standard working solution (100 ng/mL Quercetin) and vortex for 30

seconds.

Add 800 µL of methanol to precipitate proteins.

Vortex the mixture for 5 minutes.

Centrifuge at 12,000 x g for 10 minutes.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of

nitrogen at 40 °C.

Reconstitute the residue in 150 µL of the mobile phase.

Vortex for 1 minute and centrifuge at 12,000 x g for 5 minutes.

Transfer the supernatant to an HPLC vial for analysis.

3. HPLC-MS/MS Analysis

Set up the HPLC and mass spectrometer with the parameters listed in Tables 1 and 2.

Equilibrate the column with the mobile phase for at least 30 minutes.

Inject 10 µL of the prepared sample into the HPLC-MS/MS system.

Acquire data in MRM mode for astragalin and the internal standard.

4. Data Analysis

Integrate the peak areas for astragalin and the internal standard.

Calculate the peak area ratio of astragalin to the internal standard.

Construct a calibration curve by plotting the peak area ratio against the nominal

concentration of the calibration standards using a weighted (1/x²) linear regression.

Determine the concentration of astragalin in the QC and unknown samples from the

calibration curve.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1665802?utm_src=pdf-body
https://www.benchchem.com/product/b1665802?utm_src=pdf-body
https://www.benchchem.com/product/b1665802?utm_src=pdf-body
https://www.benchchem.com/product/b1665802?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
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Click to download full resolution via product page

Caption: Experimental workflow for the quantification of Astragalin in plasma.
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Caption: Logical relationship of key method validation parameters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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